HCV-IN-7

• Molecular Formula: C40H48N8O6S
• Molecular Weight: 768.9 g/mol
• InChI: InChI=1S/C40H48N8O6S/c1-21(2)32(45-39(51)53-5)37(49)47-15-7-9-29(47)35-41-19-27(43-35)24-13-14-26-23(17-24)11-12-25-18-31(55-34(25)26)28-20-42-36(44-28)30-10-8-16-48(30)38(50)33(22(3)4)46-40(52)54-6/h11-14,17-22,29-30,32-33H,7-10,15-16H2,1-6H3,(H,41,43)(H,42,44)(H,45,51)(H,46,52)/t29?,30?,32-,33-/m0/s1
• InChIKey: LDAZZKPDFMKNSP-RQRATSDMSA-N

HCV-IN-7 Pan-Genotypic NS5A Inhibitor

HCV-IN-7 is a potent and orally active pan-genotypic inhibitor of the hepatitis C virus (HCV) nonstructural protein 5A (NS5A) . It demonstrates in vitro inhibitory activity across a broad spectrum of HCV genotypes, with reported IC50 values ranging from 3 to 47 pM [1]. As a member of the direct-acting antiviral (DAA) class, HCV-IN-7 targets a protein essential for viral RNA replication and virion assembly [2]. The compound is characterized as having a less complex central tricyclic core structure relative to other advanced NS5A inhibitors, a feature that has been associated with its favorable pharmacokinetic profile [3].

Pan-genotypic HCV replicon screening workflow

Oral bioavailability profile supports in vivo PK/PD study design

Simplified central core may facilitate analog synthesis and scale-up

• [1] MedChemExpress. (n.d.). HCV-IN-7. Product Datasheet. Catalog No. HY-100745. CAS No. 1449756-86-8. View Source
• [2] Gao, M., Nettles, R. E., Belema, M., Snyder, L. B., Nguyen, V. N., Fridell, R. A., ... & Meanwell, N. A. (2010). Chemical genetics strategy identifies an HCV NS5A inhibitor with a potent clinical effect. Nature, 465(7294), 96-100. View Source
• [3] TargetMol. (n.d.). HCV-IN-7 hydrochloride. Product Datasheet. Catalog No. T11548L. CAS No. 1449756-87-9. View Source

HCV-IN-7 Differentiation from Generic NS5A Inhibitors

Within the class of HCV NS5A inhibitors, significant heterogeneity exists in potency profiles across viral genotypes, pharmacokinetic properties, and structural features, rendering generic substitution a high-risk assumption in preclinical research. Clinically approved agents such as daclatasvir, velpatasvir, elbasvir, and pibrentasvir exhibit distinct EC50 ranges, resistance profiles, and metabolic liabilities [1]. For instance, daclatasvir demonstrates reduced potency against genotype 3a (EC50 = 146 pM) compared to genotype 1b (EC50 = 9 pM), while elbasvir shows substantially higher EC50 values (3-4 nM) against major genotypes than other NS5A inhibitors [2][3]. Furthermore, compounds within this class differ markedly in their interactions with cytochrome P450 enzymes and drug transporters, factors that critically impact experimental outcomes in co-culture or in vivo models [4]. Therefore, direct, quantitative comparison of HCV-IN-7 against relevant benchmarks is essential for rational experimental design and data interpretation.

Coverage Genotype activity may not transfer across NS5A inhibitors; verify pan-genotypic profile before replacing a comparator.

Potency Reported IC50 differences require cross-study validation; direct substitution risks suboptimal or inactive concentrations in replicon models.

PK Pharmacokinetic profile may differ from other NS5A inhibitors; confirm exposure and tissue distribution in the intended rodent model.

• [1] Ng, T. I., Tripathi, R., Reisch, T., Lu, L., Middleton, T., Hopkins, T. A., ... & Pilot-Matias, T. (2017). In vitro antiviral activity and resistance profile of the next-generation hepatitis C virus NS5A inhibitor pibrentasvir. Antimicrobial Agents and Chemotherapy, 61(5), e02558-16. View Source
• [2] PeptideDB. (n.d.). Daclatasvir. Database Entry. View Source
• [3] Global BioPharma. (n.d.). Elbasvir (MK-8742). Product Information. View Source
• [4] Asante-Appiah, E., Curry, S., McMonagle, P., Ingravallo, P., Chase, R., Nickle, D., ... & Howe, A. (2018). In vitro antiviral profile of ruzasvir, a potent and pangenotype inhibitor of hepatitis C virus NS5A. Antimicrobial Agents and Chemotherapy, 62(11), e01280-18. View Source

HCV-IN-7 Quantitative Evidence Guide

Pan-Genotypic Potency vs. Daclatasvir and Velpatasvir

HCV-IN-7 exhibits low picomolar IC50 values across six major HCV genotypes, with a maximum observed IC50 of 47 pM against genotype 3a. In contrast, daclatasvir demonstrates an EC50 of 146 pM against the same genotype 3a, representing a >3-fold lower potency for this comparator [1][2]. This quantitative difference in potency against genotype 3a is notable, as this genotype is historically more difficult to treat with first-generation NS5A inhibitors [3].

Pan-genotypic potency

Cross-study comparable

HCV-IN-7 IC50 3–47 pM across GT1a–6a; daclatasvir 9–146 pM; velpatasvir 6–130 pM. Fold difference vs daclatasvir: 1.9–14.2-fold in GT1a–4a.

Supports pan-genotypic replicon assay design

Genotype-specific replicon systems; cross-study data may differ

Evidence Dimension	Inhibitory Potency (IC50/EC50)
Target Compound Data	IC50 = 47 pM (Genotype 3a), 12 pM (1b), 5 pM (2a), 27 pM (1a), 3 pM (4a), 28 pM (6a)
Comparator Or Baseline	Daclatasvir: EC50 = 146 pM (Genotype 3a), 9 pM (1b), 71 pM (2a), 50 pM (1a), 12 pM (4a), 33 pM (5a)
Quantified Difference	HCV-IN-7 IC50 (GT3a) is 47 pM vs. Daclatasvir EC50 (GT3a) of 146 pM; a >3-fold difference.
Conditions	HCV-IN-7: NS5A inhibition assay. Daclatasvir: HCV replicon assay. Both in vitro.

Why This Matters

The improved potency of HCV-IN-7 against genotype 3a may be a critical selection criterion for researchers studying this historically challenging HCV subtype.

• [1] TargetMol. (n.d.). HCV-IN-7 hydrochloride. Product Datasheet. Catalog No. T11548L. CAS No. 1449756-87-9. View Source
• [2] PeptideDB. (n.d.). Daclatasvir. Database Entry. View Source
• [3] Gottwein, J. M., Scheel, T. K., Jensen, T. B., Ghanem, L., & Bukh, J. (2011). Development and application of hepatitis C reporter viruses with genotype 1 to 7 core-NS2. Journal of Virology, 85(3), 1211-1225. View Source

Genotype 2/3 Coverage vs. Ledipasvir

At a high concentration of 10 µM, HCV-IN-7 induces 14% cytotoxicity in Huh7 cells [1]. This contrasts sharply with pibrentasvir, which exhibits a 50% cytotoxic concentration (CC50) greater than 32,000,000 pM (i.e., >32 µM) in the same cell line, indicating virtually no measurable cytotoxicity at comparable concentrations [2]. The observed cytotoxicity of HCV-IN-7, while modest, is a quantifiable differentiator from a clinically approved pan-genotypic NS5A inhibitor.

GT2/3 coverage vs ledipasvir

Cross-study comparable

HCV-IN-7 GT2a IC50 5 pM, GT3a 47 pM; ledipasvir GT2a/2b EC50 16–530 nM, GT3a 141 nM. >3,200-fold reported difference for GT2a.

Supports genotype 2/3 model inclusion

Replicon assay data; conditions may differ between studies

Evidence Dimension	Cytotoxicity (Cell Viability Reduction)
Target Compound Data	14% cytotoxicity at 10 µM in Huh7 cells.
Comparator Or Baseline	Pibrentasvir: CC50 > 32 µM (i.e., >32,000,000 pM) in Huh7 cells.
Quantified Difference	HCV-IN-7 exhibits measurable cytotoxicity (14%) at 10 µM, while pibrentasvir shows no measurable effect up to concentrations >32 µM.
Conditions	HCV-IN-7: 10 µM concentration in Huh7 cells. Pibrentasvir: Huh-7 replicon cells.

Why This Matters

This data informs researchers about the in vitro therapeutic window of HCV-IN-7 and its potential suitability for experiments requiring prolonged compound exposure or high concentrations.

• [1] TargetMol. (n.d.). HCV-IN-7 hydrochloride. Product Datasheet. Catalog No. T11548L. CAS No. 1449756-87-9. View Source
• [2] Ng, T. I., Tripathi, R., Reisch, T., Lu, L., Middleton, T., Hopkins, T. A., ... & Pilot-Matias, T. (2017). In vitro antiviral activity and resistance profile of the next-generation hepatitis C virus NS5A inhibitor pibrentasvir. Antimicrobial Agents and Chemotherapy, 61(5), e02558-16. (Table 2) View Source

Preclinical Pharmacokinetics in Rodent Models

HCV-IN-7 at 10 µM inhibits CYP2C9 by 42%, while its inhibition of CYP2D6 and CYP3A4 is lower at 12% each [1]. This selective inhibition profile differs from other NS5A inhibitors. For instance, daclatasvir is reported not to inhibit CYP2C9 (IC50 >40 µM), while velpatasvir is a known substrate for CYP2B6, CYP2C8, and CYP3A4 but is not reported as a potent inhibitor of CYP2C9 [2][3].

Rodent pharmacokinetics

Supporting evidence

Rat iv: T1/2 2 h, CL 11 mL/min/kg, Vss 2 L/kg; po 10 mg/kg: Cmax 1 μM, AUClast 6 μM·h

Supports in vivo dose-model interpretation

No direct comparator under identical conditions

Evidence Dimension	Cytochrome P450 Enzyme Inhibition
Target Compound Data	42% inhibition of CYP2C9; 12% inhibition of CYP2D6 and CYP3A4 at 10 µM.
Comparator Or Baseline	Daclatasvir: No inhibition of CYP2C9 (IC50 >40 µM). Velpatasvir: Substrate for CYP2B6, 2C8, 3A4; not reported as CYP2C9 inhibitor.
Quantified Difference	HCV-IN-7 demonstrates a 42% inhibition of CYP2C9, a finding not prominent for daclatasvir or velpatasvir.
Conditions	In vitro CYP inhibition assays at 10 µM for HCV-IN-7.

Why This Matters

The specific CYP2C9 interaction of HCV-IN-7 should be accounted for in experiments involving co-administered compounds that are CYP2C9 substrates, as it may influence metabolic stability or clearance in hepatic models.

• [1] MedChemExpress. (n.d.). HCV-IN-7. Product Datasheet. Catalog No. HY-100745. CAS No. 1449756-86-8. View Source
• [2] HIV/HCV Drug Interaction Guide. (2016). Daclatasvir & Escitalopram [class:green]. View Source
• [3] KEGG DRUG Database. (n.d.). Sofosbuvir and velpatasvir. Entry D10837. View Source

Simplified Central Tricyclic Core

Following a 10 mg/kg oral dose in rats, HCV-IN-7 achieves a maximum plasma concentration (Cmax) of 1 µM and an area under the curve (AUClast) of 6 µM·h . This exposure is lower than that observed for the approved agent ombitasvir, which at a 5 mg/kg oral dose in rats yielded a Cmax of 1081 ng/mL (approx. 1.2 µM) and an AUC of 19.2 µg·h/mL [1]. However, HCV-IN-7 demonstrates significantly higher oral exposure in dogs, with a Cmax of 5 µM and an AUClast of 49 µM·h following a 10 mg/kg dose, indicating species-dependent differences in its absorption and metabolism .

Simplified tricyclic core

Class-level inference

Described as having a 'less complex central tricyclic core' compared to earlier NS5A inhibitors.

May support synthesis and derivatization workflow

Vendor-reported qualitative descriptor; not quantified

Evidence Dimension	Oral Pharmacokinetics (Cmax, AUC)
Target Compound Data	Rat (10 mg/kg, PO): Cmax = 1 µM, AUClast = 6 µM·h. Dog (10 mg/kg, PO): Cmax = 5 µM, AUClast = 49 µM·h.
Comparator Or Baseline	Ombitasvir (Rat, 5 mg/kg, PO): Cmax = ~1.2 µM, AUC = 19.2 µg·h/mL.
Quantified Difference	In rats, HCV-IN-7 achieves a lower AUC than ombitasvir (6 µM·h vs. ~19.2 µg·h/mL), while in dogs it achieves a 5-fold higher Cmax and higher exposure.
Conditions	HCV-IN-7: Sprague-Dawley rats and dogs. Ombitasvir: Sprague-Dawley rats.

Why This Matters

The species-specific pharmacokinetic behavior of HCV-IN-7, with higher oral exposure in dogs, is a key consideration for designing in vivo efficacy or toxicology studies and for interpreting results across different animal models.

• [1] DeGoey, D. A., Randolph, J. T., Liu, D., Pratt, J. K., Hutchins, C., Donner, P., ... & Kati, W. M. (2014). Discovery of ABT-267, a pan-genotypic inhibitor of HCV NS5A. Journal of Medicinal Chemistry, 57(5), 2047-2057. View Source

Enhanced Liver Uptake

HCV-IN-7 is characterized as possessing a less complex central tricyclic core compared to other potent pan-genotypic NS5A inhibitors, a feature that has been explicitly linked to its observed favorable pharmacokinetic profile [1]. In contrast, many clinically advanced NS5A inhibitors, such as daclatasvir, elbasvir, and velpatasvir, feature more elaborate, larger macrocyclic or fused polycyclic core structures [2]. This reduction in structural complexity is a documented design element intended to maintain potency while potentially improving drug-like properties.

Liver uptake

Supporting evidence

Reported 'favorable liver uptake' by multiple vendor sources.

Supports hepatocyte-targeted study design

Not quantified; vendor-reported attribute

Evidence Dimension	Molecular Structural Complexity
Target Compound Data	Described as having a 'less complex central tricyclic core'.
Comparator Or Baseline	Daclatasvir, elbasvir, velpatasvir: Contain larger, more complex macrocyclic or polycyclic core structures.
Quantified Difference	Qualitative assessment of structural complexity based on chemical structure comparison.
Conditions	Comparative analysis of published chemical structures.

Why This Matters

This structural distinction may be a key factor for medicinal chemists engaged in structure-based drug design or SAR studies seeking to optimize the balance between high potency and favorable ADME properties.

• [1] TargetMol. (n.d.). HCV-IN-7 hydrochloride. Product Datasheet. Catalog No. T11548L. CAS No. 1449756-87-9. View Source
• [2] Link, J. O., Taylor, J. G., Xu, L., Mitchell, M. L., Guo, H., Liu, H., ... & Kwong, A. D. (2014). Discovery of ledipasvir (GS-5885): a potent, once-daily oral NS5A inhibitor for the treatment of hepatitis C virus infection. Journal of Medicinal Chemistry, 57(5), 2033-2046. View Source

HCV-IN-7 Application Scenarios

Pan-Genotypic Replicon Screening

Given the >3-fold improvement in potency of HCV-IN-7 against HCV genotype 3a relative to the benchmark daclatasvir (47 pM vs. 146 pM) [1], HCV-IN-7 is a preferred tool compound for in vitro studies specifically investigating the biology, replication, and inhibitor response of this historically more challenging viral genotype.

In Vivo PK/PD Studies in Rodents

Researchers planning experiments that demand high compound concentrations (e.g., up to 10 µM) for resistance selection, combination studies, or prolonged exposure should account for the documented cytotoxicity of HCV-IN-7, which is 14% in Huh7 cells at 10 µM [2]. This data allows for the establishment of appropriate concentration ranges to avoid confounding cytotoxic effects, a consideration less critical for compounds like pibrentasvir which lack measurable cytotoxicity at similar levels [3].

Resistance Profiling and Cross-Resistance Analysis

HCV-IN-7 exhibits markedly superior oral exposure in dogs compared to rats, with a 5-fold higher Cmax (5 µM vs. 1 µM) and an 8-fold higher AUClast (49 µM·h vs. 6 µM·h) following a 10 mg/kg oral dose . This species-specific pharmacokinetic advantage makes HCV-IN-7 a particularly suitable candidate for in vivo proof-of-concept studies in canine models of HCV infection or liver biology.

Lead Optimization and Scaffold Derivatization

The documented 'less complex central tricyclic core' of HCV-IN-7 provides a distinct starting point for medicinal chemistry optimization [4]. Researchers focused on developing new NS5A inhibitors with improved pharmacokinetic properties may select HCV-IN-7 as a lead scaffold to explore structure-activity relationships, given its balance of high pan-genotypic potency and reduced structural complexity relative to more elaborate macrocyclic clinical candidates [5].

Application

Selection Property

Validation Focus

Pan-Genotypic Replicon Screening

Pan-genotypic activity profile

Consistent potency across major genotypes in replicon models

In Vivo PK/PD Studies

Oral bioavailability and exposure profile

Plasma exposure–antiviral endpoint correlation in rodent models

Resistance Profiling

Known resistance-associated mutation profile

Cross-resistance evaluation with other NS5A inhibitors

Lead Optimization & Scaffold Derivatization

Simplified tricyclic core structure

Analog synthesis and SAR exploration

• [1] TargetMol. (n.d.). HCV-IN-7 hydrochloride. Product Datasheet. Catalog No. T11548L. CAS No. 1449756-87-9. View Source
• [2] MedChemExpress. (n.d.). HCV-IN-7. Product Datasheet. Catalog No. HY-100745. CAS No. 1449756-86-8. View Source
• [3] Ng, T. I., Tripathi, R., Reisch, T., Lu, L., Middleton, T., Hopkins, T. A., ... & Pilot-Matias, T. (2017). In vitro antiviral activity and resistance profile of the next-generation hepatitis C virus NS5A inhibitor pibrentasvir. Antimicrobial Agents and Chemotherapy, 61(5), e02558-16. View Source
• [4] TargetMol. (n.d.). HCV-IN-7 hydrochloride. Product Datasheet. Catalog No. T11548L. CAS No. 1449756-87-9. View Source
• [5] Link, J. O., Taylor, J. G., Xu, L., Mitchell, M. L., Guo, H., Liu, H., ... & Kwong, A. D. (2014). Discovery of ledipasvir (GS-5885): a potent, once-daily oral NS5A inhibitor for the treatment of hepatitis C virus infection. Journal of Medicinal Chemistry, 57(5), 2033-2046. View Source